2-(piperidin-1-ylmethyl)-1H-1,3-benzodiazol-6-amine

• IUPAC Name: 2-(piperidin-1-ylmethyl)-3H-benzimidazol-5-amine
• InChI: InChI=1S/C13H18N4/c14-10-4-5-11-12(8-10)16-13(15-11)9-17-6-2-1-3-7-17/h4-5,8H,1-3,6-7,9,14H2,(H,15,16)
• InChI Key: BOCXJGQDJLZNQU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=NC3=C(N2)C=C(C=C3)N
• Molecular Formula: C13H18N4
• Molecular Weight: 230.31 g/mol

Description

2-(Piperidin-1-ylmethyl)-1H-1,3-benzodiazol-6-amine, commonly referred to as PBDZ, is a heterocyclic compound that belongs to the benzodiazepine family. It is a synthetic compound that has been used in scientific research for its various properties. PBDZ has been found to have a wide range of applications, from medicinal to industrial uses.

Scientific Research Applications

Catalysis and Organic Synthesis
Recent developments have been made in recyclable copper catalyst systems for C-N bond-forming cross-coupling reactions using aryl halides and arylboronic acids. These systems involve aromatic, heterocyclic, and aliphatic amines, such as benzimidazoles, benzylamines, piperidine, indicating potential applications in organic synthesis (Kantam, Reddy, Srinivas, Bhargava, & Bhargava, 2013).

Neuropsychiatric Disorder Treatments
Dopamine D2 receptor ligands, including those with piperidine moieties, are critical for treating neuropsychiatric disorders such as schizophrenia, Parkinson's disease, depression, and anxiety. The pharmacophore design involving cyclic amines like piperidine is essential for high D2R affinity, highlighting the importance of compounds like 2-(piperidin-1-ylmethyl)-1H-1,3-benzodiazol-6-amine in medicinal chemistry (Jůza, Musílek, Mezeiova, Soukup, & Korábečný, 2022).

Synthetic Routes and Structural Properties
Research on synthetic routes and structural properties of novel substituted compounds, including thiazolidin-4-ones, provides insight into the conformation and chemical behavior of related compounds. Such studies offer a foundation for understanding the reactivity and potential applications of 2-(piperidin-1-ylmethyl)-1H-1,3-benzodiazol-6-amine in various fields (Issac & Tierney, 1996).

Central Nervous System (CNS) Drug Synthesis
Functional chemical groups identified in the synthesis of CNS-acting drugs suggest that compounds with piperidine and similar structures may hold therapeutic potential for CNS disorders. This research direction emphasizes the importance of investigating chemical groups like those in 2-(piperidin-1-ylmethyl)-1H-1,3-benzodiazol-6-amine for drug development (Saganuwan, 2017).

Mechanism of Action

Target of Action

Piperidine derivatives have been reported to exhibit a wide range of biological activities . For instance, some piperidine derivatives have shown strong factor IIa inhibition , suggesting that they may target enzymes involved in coagulation pathways.

Mode of Action

It has been suggested that the active component with the piperidine moiety can develop a stable hydrophobic interaction with the catalytic pocket of its target . This interaction could potentially alter the function of the target protein, leading to changes in cellular processes.

Biochemical Pathways

Piperidine derivatives have been associated with various biological activities, suggesting that they may influence multiple biochemical pathways .

Result of Action

Based on the reported activities of similar piperidine derivatives, it can be speculated that this compound may have potential therapeutic effects .